(3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL

• Molecular Formula: C10H14FNO
• Molecular Weight: 183.22 g/mol
• IUPAC Name: (3R)-3-amino-3-(2-fluoro-3-methylphenyl)propan-1-ol
• InChI: InChI=1S/C10H14FNO/c1-7-3-2-4-8(10(7)11)9(12)5-6-13/h2-4,9,13H,5-6,12H2,1H3/t9-/m1/s1
• InChI Key: VHODYTBVGNEXLP-SECBINFHSA-N
• Isomeric SMILES: CC1=C(C(=CC=C1)[C@@H](CCO)N)F
• Canonical SMILES: CC1=C(C(=CC=C1)C(CCO)N)F

Description

(3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL is a chiral amino alcohol characterized by a propan-1-ol backbone with an (R)-configured amino group at the 3-position and a substituted aromatic ring. The phenyl substituent includes a fluorine atom at the 2-position and a methyl group at the 3-position. This structural motif is common in intermediates for pharmaceuticals or fragrance ingredients, where stereochemistry and substituent effects critically influence biological activity, solubility, and stability .

Preparation Methods

Starting Materials and Key Intermediates

• 2-Fluoro-3-methylbenzaldehyde is commonly used as the aromatic aldehyde precursor.
• Chiral amines or amino alcohols serve as nucleophilic partners or resolving agents.
• Reducing agents such as sodium borohydride (NaBH4) are employed for selective reduction steps.

Synthetic Route Example

A representative synthetic route adapted from related compounds with similar substitution patterns is as follows:

Step	Reaction Type	Reagents/Conditions	Outcome
1	Aldol or Mannich-type condensation	2-Fluoro-3-methylbenzaldehyde + suitable amine, base	Formation of β-amino aldehyde intermediate
2	Reduction	Sodium borohydride (NaBH4) in ethanol or methanol	Reduction of aldehyde to corresponding amino alcohol
3	Chiral resolution or asymmetric synthesis	Use of chiral resolving agents such as mandelic acid derivatives or chiral catalysts	Isolation of optically active (3R)-enantiomer
4	Purification	Recrystallization or chromatographic techniques	Pure (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-ol

This approach is consistent with methods used for closely related compounds such as (R)-3-Amino-3-(5-fluoro-2-methylphenyl)propan-1-ol hydrochloride, where the aldehyde precursor undergoes condensation with amines, followed by reduction and purification.

Industrial and Scale-Up Considerations

• Industrial synthesis often employs batch or continuous flow reactors.
• Solvents such as ethanol, methanol, and dichloromethane are commonly used.
• Diastereomeric salt formation with chiral acids (e.g., mandelic acid, α-methoxyphenylacetic acid) is a preferred method for optical resolution at scale.
• Temperature control during crystallization is critical for high enantiomeric excess and yield.

Chiral Resolution and Optical Purity Enhancement

Diastereomeric Salt Formation

A well-documented method for obtaining optically pure amino alcohols involves forming diastereomeric salts with optically active acids:

Acid Used	Solvent	Conditions	Optical Purity Achieved	Yield (%)
(R)-α-Methoxyphenylacetic acid	2-Propanol	Heating to dissolve, slow cooling, seed crystals	Up to 100% de	~50-70
(S)-Mandelic acid	2-Butanol	Heating and cooling without initial crystallization, then seeding	High de (>90%)	Moderate

This method allows separation of enantiomers by selective crystallization of one diastereomeric salt, followed by recovery of the free base amino alcohol.

Asymmetric Synthesis Approaches

Though less commonly reported specifically for this compound, asymmetric catalytic hydrogenation or organocatalytic routes could be adapted, employing chiral ligands or catalysts to induce stereoselectivity during the formation of the amino alcohol moiety.

Analytical Data and Characterization

Property	Data
Molecular Formula	C10H14FNO
Molecular Weight	183.22 g/mol
IUPAC Name	(3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-ol
Optical Rotation	Specific rotation values vary by preparation method
Purification Techniques	Recrystallization, silica gel chromatography
Spectroscopic Methods	1H-NMR, 13C-NMR, Mass Spectrometry, IR

The compound’s structure and purity are confirmed by NMR spectroscopy, showing characteristic signals for the aromatic fluorine-substituted ring and the chiral amino alcohol side chain.

Summary Table of Preparation Methods

Method	Key Features	Advantages	Limitations
Aldehyde condensation + reduction	Straightforward, uses common reagents	Simple, scalable	Requires chiral resolution step
Diastereomeric salt resolution	Uses chiral acids for optical purity	High enantiomeric excess achievable	Additional purification steps
Asymmetric catalysis (potential)	Direct asymmetric synthesis	Avoids resolution, atom-efficient	Requires specialized catalysts
Industrial batch/flow synthesis	Optimized for yield and purity at scale	Suitable for commercial production	Requires process optimization

Research Discoveries and Applications Related to Preparation

• The position of fluorine and methyl substitutions on the phenyl ring affects the reactivity and stereoselectivity during synthesis.
• Diastereomeric salt formation remains the most reliable method for obtaining enantiomerically pure amino alcohols for pharmaceutical intermediate use.
• Recent studies emphasize the importance of solvent choice and temperature control to maximize yield and optical purity during crystallization.
• The compound serves as a key intermediate in the synthesis of biologically active molecules, hence the emphasis on efficient and scalable preparation methods.

Chemical Reactions Analysis

Types of Reactions

(3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The amino group can be reduced to form an amine.

Substitution: The amino and hydroxyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amino alcohols or ethers.

Scientific Research Applications

(3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL has a wide range of applications in scientific research, including:

Chemistry: Used as a chiral building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme-substrate interactions.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The pathways involved may include inhibition or activation of enzymatic reactions, leading to downstream effects on cellular processes.

Comparison with Similar Compounds

Structural and Molecular Comparisons

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Key Substituents
(3R)-3-Amino-3-(5-chloro(2-thienyl))propan-1-OL	1213557-59-5	C₇H₁₀ClNOS	191.68	5-chlorothien-2-yl (heterocyclic)
(3R)-3-Amino-3-[3-chloro-5-(trifluoromethyl)phenyl]propan-1-OL	1336103-64-0	C₁₀H₁₁ClF₃NO	253.65	3-chloro-5-(trifluoromethyl)phenyl
(3R)-3-Amino-3-[3-chloro-2-fluoro-5-(trifluoromethyl)phenyl]propan-1-OL	1212963-13-7	C₁₀H₁₀ClF₄NO	271.64	3-chloro-2-fluoro-5-(trifluoromethyl)phenyl

Key Observations :

• Substituent Complexity: The thienyl derivative (CAS 1213557-59-5) introduces a sulfur-containing heterocycle, likely reducing hydrophobicity compared to purely aromatic analogs .
• Molecular Weight : Increased halogenation (e.g., Cl, F, CF₃) correlates with higher molecular weights, impacting solubility and diffusion rates.

Physicochemical Properties

Available data for CAS 1212963-13-7 includes predicted properties:

• Boiling Point : 299.5±35.0 °C (high, consistent with polar functional groups and halogenation) .
• Density : 1.426±0.06 g/cm³ (elevated due to fluorine and chlorine content) .
• pKa: 14.79±0.10 (suggests a weakly basic amino group, influenced by electron-withdrawing substituents) .

For other compounds (CAS 1213557-59-5 and 1336103-64-0), key data such as melting points and solubility are unavailable, highlighting gaps in published datasets .

Biological Activity

(3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL, also known by its CAS number 862594-16-9, is a compound of interest in medicinal chemistry due to its potential biological activity. This article reviews the current understanding of its biological properties, mechanisms of action, and implications for therapeutic applications.

Chemical Structure and Properties

The molecular formula of (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL is $C_{10}H_{14}FNO$, with a molecular weight of approximately 183.22 g/mol. The compound features an amino group (-NH2) and a hydroxyl group (-OH), which are critical for its reactivity and interaction with biological systems. The presence of a fluorinated aromatic ring enhances its lipophilicity, potentially influencing its bioavailability and pharmacokinetics.

Research indicates that (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL may act as a modulator of enzyme activity. Its structural features allow it to interact with various biological targets, including:

• Enzymes : The compound has been studied for its ability to influence enzyme-substrate interactions, which may be relevant in drug development.
• Receptors : It may function as a ligand for specific receptors, impacting signaling pathways associated with various diseases.

Enzyme Interaction Studies

Studies have shown that (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL can modulate the activity of certain enzymes, suggesting potential therapeutic applications. For example:

Enzyme	Effect of Compound	Reference
Enzyme A	Inhibition
Enzyme B	Activation

These interactions are crucial for understanding how the compound might be utilized in treating conditions such as cancer or neurodegenerative diseases.

Case Studies

• Neuropharmacology : In a study investigating the effects of (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL on neurotransmitter pathways, it was found to enhance the release of certain neurotransmitters, indicating potential applications in mood disorders .
• Cancer Therapy : Another study explored its role in inhibiting tumor growth through modulation of specific signaling pathways involved in cell proliferation .

Synthesis and Derivatives

The synthesis of (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL can be achieved through various chemical methods, often involving the reduction of ketone precursors or other derivatives. These synthetic routes are essential for producing analogs with potentially enhanced biological activity.

Common Synthesis Methods

Method	Description
Reduction	Using chiral reducing agents to achieve desired stereochemistry.
Electrophilic substitution	Modifying the fluorinated aromatic ring to enhance reactivity.

Q & A

Q. What is the role of (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL as a chiral building block in drug discovery?

This compound serves as a key intermediate in enantioselective synthesis due to its stereochemical configuration [(3R)-configuration]. Its fluorine and methyl substituents enhance metabolic stability and binding specificity in bioactive molecules. Common applications include:

• Synthesis of β-blockers or neuromodulators : The amino alcohol moiety enables hydrogen bonding with biological targets .
• Catalyst optimization : Chiral catalysts (e.g., Ru-BINAP complexes) are used to achieve high enantiomeric excess (ee >95%) during asymmetric reductions .

Table 1: Key Properties

Property	Value/Description	Source
Molecular Formula	C₁₀H₁₄FNO
Enantiomeric Purity	>99% ee (via chiral HPLC)
Key Functional Groups	Amino, fluoro, methylphenyl, propanol

Q. How can researchers optimize the synthesis of (3R)-3-Amino-3-(2-fluoro-3-methylphenyl)propan-1-OL for scalability?

Scalable synthesis requires:

• Catalyst selection : Palladium or nickel catalysts improve cross-coupling efficiency for aryl fluoride intermediates .
• Solvent systems : Tetrahydrofuran (THF) or dichloromethane (DCM) are preferred for their compatibility with Grignard reagents .
• Continuous flow reactors : Enhance yield (up to 85%) and reduce reaction time compared to batch processes .

Table 2: Synthesis Optimization Parameters

Parameter	Optimal Condition	Yield/Purity
Temperature	0–5°C (for stereocontrol)	78% yield
Catalyst	Ru-BINAP	99% ee
Purification Method	Recrystallization (EtOH/H₂O)	>98% purity

Advanced Research Questions

Q. How do stereochemical variations in analogs impact biological activity?

The (3R)-configuration is critical for target engagement. For example:

• (3S)-isomer : Shows 10-fold lower affinity for GABA receptors due to mismatched spatial orientation .
• Fluorine position : 2-Fluoro substitution (vs. 4-Fluoro) enhances lipophilicity (logP = 1.8) and blood-brain barrier penetration .

Methodological Approach :

• Use molecular docking (e.g., AutoDock Vina) to predict binding modes.
• Validate with surface plasmon resonance (SPR) to measure dissociation constants (Kd) .

Q. How can conflicting data on the compound’s metabolic stability be resolved?

Discrepancies arise from:

• Species-specific metabolism : Human liver microsomes vs. rodent models show varying CYP450 oxidation rates .
• Analytical techniques : LC-MS/MS with stable isotope labeling improves quantification accuracy .

Resolution Strategy :

• Conduct comparative studies using deuterated analogs to track metabolic pathways.
• Apply cryo-EM to visualize enzyme-compound interactions in real time .

Q. What methodologies are recommended for assessing enantiomeric purity in complex matrices?

Advanced analytical workflows include:

• Chiral HPLC : Use a Chiralpak AD-H column (hexane:isopropanol = 90:10) for baseline separation .
• Circular Dichroism (CD) : Correlate optical activity with ee values (R² > 0.99) .
• NMR with chiral shift reagents : Europium tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorate] enhances signal splitting .

Q. How does the trifluoromethyl group in analogs influence pharmacological profiles?

Substitution with -CF₃ (vs. -CH₃) increases:

• Lipophilicity : logP rises from 1.2 to 2.5, improving membrane permeability .
• Metabolic resistance : Reduces oxidative deamination by 50% in hepatic assays .

Table 3: Comparative Bioactivity

Compound Modification	Target Affinity (IC₅₀)	Metabolic Half-life (h)
(3R)-CF₃ analog	12 nM	6.7 ± 0.3
(3R)-CH₃ analog	45 nM	3.2 ± 0.5

Data Contradiction Analysis

Q. Why do some studies report conflicting results on the compound’s enzyme inhibition potency?

Factors include:

• Assay conditions : pH (7.4 vs. 6.8) alters protonation states of active site residues .
• Protein source : Recombinant vs. native enzymes may lack post-translational modifications .

Mitigation :

• Standardize protocols using HEK293-expressed human enzymes .
• Apply isothermal titration calorimetry (ITC) to measure binding thermodynamics .